Cas no 2731006-53-2 (2-Methyl-2,6-diazabicyclo[3.2.1]octan-7-one hydrochloride)

• Product Name: 2-Methyl-2,6-diazabicyclo[3.2.1]octan-7-one hydrochloride
• CAS No: 2731006-53-2
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• CID: 5922627
• PubChem ID: 165589756
• Update Time: 2025-10-31

2-Methyl-2,6-diazabicyclo[3.2.1]octan-7-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2731006-53-2
• EN300-37083942
• 2-methyl-2,6-diazabicyclo[3.2.1]octan-7-one hydrochloride
• 2-Methyl-2,6-diazabicyclo[3.2.1]octan-7-one hydrochloride

• Inchi： 1S/C7H12N2O.ClH/c1-9-3-2-5-4-6(9)7(10)8-5;/h5-6H,2-4H2,1H3,(H,8,10);1H
• InChI Key： ROWPANIVKUUDBP-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2CC(CCN2C)N1

Computed Properties

• Exact Mass: 176.0716407g/mol
• Monoisotopic Mass: 176.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-Methyl-2,6-diazabicyclo[3.2.1]octan-7-one hydrochloride

Introduction to 2-Methyl-2,6-Diazabicyclo[3.2.1]Octan-7-One Hydrochloride (CAS No. 2731006-53-2)

The compound 2-Methyl-2,6-diazabicyclo[3.2.1]octan-7-one hydrochloride (CAS No. 2731006-53-2) is a bicyclic amine derivative with a unique structural configuration that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied for their diverse applications in drug discovery and materials science.

The molecular structure of 2-Methyl-2,6-diazabicyclo[3.2.1]octan-7-one hydrochloride is characterized by a bicyclic framework with two nitrogen atoms and a ketone group at the seventh position of the bicyclo system. The methyl substituent at the second position adds to the complexity and potential reactivity of this compound, making it a valuable substrate for further functionalization in synthetic chemistry.

Recent studies have highlighted the potential of bicyclic amine derivatives like this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a building block for constructing bioactive molecules with potential applications in oncology and neurodegenerative diseases.

In terms of synthesis, heterocyclic compounds such as CAS No. 2731006-53-2 are often synthesized through multi-component reactions or stepwise assembly strategies that leverage the inherent reactivity of nitrogen-containing rings. These methods not only enhance the efficiency of synthesis but also allow for fine-tuning of the compound's properties to suit specific applications.

The hydrochloride salt form of this compound is particularly advantageous for its stability and solubility properties, making it suitable for various analytical techniques and biological assays. Its ability to form stable salts also facilitates its use in pharmaceutical formulations where controlled release and bioavailability are critical factors.

From an industrial perspective, bicyclic amine derivatives are increasingly being explored for their role in advanced materials, such as high-performance polymers and catalytic systems. The unique electronic properties of CAS No. 2731006-53-2 make it a promising candidate for applications in organocatalysis and asymmetric synthesis.

In conclusion, 2-Methyl-2,6-diazabicyclo[3.2.1]octan-7-one hydrochloride (CAS No. 2731006-53-2) represents a versatile platform for chemical innovation across multiple disciplines. Its structural features and functional versatility continue to drive research into new synthetic methodologies and functional materials, underscoring its importance in contemporary chemical science.